Cas no 1280703-71-0 (1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one
• CAS No: 1280703-71-0
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 4585910
• PubChem ID: 58182180
• Update Time: 2025-05-20

1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one
• 1-(2-bromo-5-methyl-1,3-thiazol-4-yl)ethanone
• 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C6H6BrNOS/c1-3(9)5-4(2)10-6(7)8-5/h1-2H3
• InChI Key： OBLRYUORPVWFAI-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(C)=O)=C(C)S1

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one

1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one: A Comprehensive Overview

1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one is a compound with the CAS number 1280703-71-0, which has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science.

The core structure of this compound is a thiazole ring, a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of a bromine substituent at the 2-position and a methyl group at the 5-position on the thiazole ring introduces unique electronic and steric properties, making it highly reactive in certain chemical transformations. The ethanone group attached at the 4-position further enhances its functional diversity, enabling it to participate in various condensation reactions and serving as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Studies have shown that certain thiazole derivatives can act as effective fungicides or herbicides by interfering with key biochemical pathways in plant pathogens or weeds. The bromine substituent in this compound may contribute to its bioactivity by enhancing its lipophilicity and stability under environmental conditions.

From a synthetic perspective, 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one can be synthesized via various routes, including cyclization reactions of appropriate precursors or through substitution reactions involving bromine-containing intermediates. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The versatility of this compound is further underscored by its use as an intermediate in the synthesis of more complex molecules. For example, it can undergo nucleophilic substitutions or additions to form fused ring systems or extended conjugated frameworks, which are valuable in materials science for applications such as organic electronics or optoelectronics.

Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiazole ring's aromaticity plays a crucial role in stabilizing reactive intermediates during chemical transformations. This understanding has facilitated the design of novel synthetic pathways and catalytic systems for its production.

In conclusion, 1-(2-Bromo-5-methyl-1,3-thiazol-4-yl)ethan-1-one is a multifaceted compound with significant potential across diverse fields due to its unique structural features and reactivity. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in both academic and industrial settings.